2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-chlorophenyl)acetamide

Specification

• CAS No.: 618075-41-5
• Molecular Formula: C23H20ClN3O3S2
• Molecular Weight: 486
• IUPAC Name: 2-[(3Z)-3-(3-butan-2-yl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]-N-(4-chlorophenyl)acetamide
• Standard InChI: InChI=1S/C23H20ClN3O3S2/c1-3-13(2)27-22(30)20(32-23(27)31)19-16-6-4-5-7-17(16)26(21(19)29)12-18(28)25-15-10-8-14(24)9-11-15/h4-11,13H,3,12H2,1-2H3,(H,25,28)/b20-19-
• Standard InChI Key: UCGLMXKTLMGAMO-VXPUYCOJSA-N
• SMILES: CCC(C)N1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)Cl)SC1=S

Introduction

The compound 2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-chlorophenyl)acetamide is a complex organic molecule with a molecular formula of C23H20ClN3O3S2. It features a thiazolidinone ring, an indole moiety, and a chlorophenyl acetamide group, which are significant for its potential biological activities.

Synthesis and Preparation

The synthesis of this compound typically involves multiple steps:

• Formation of the Thiazolidinone Ring: This can be achieved through the reaction of a thiourea derivative with an appropriate α-haloketone under basic conditions.

• Formation of the Indole Core: This might involve the cyclization of an o-nitrobenzyl derivative under reductive conditions.

• Coupling Reactions: The final step often involves coupling the thiazolidinone and indole fragments using a suitable coupling reagent like EDCI or DCC.

Analytical Techniques for Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure.

• Mass Spectrometry: Employed to verify the molecular weight and purity.

• Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC): Used to monitor reactions and ensure purity.

Data Table: Key Information

Property	Description
Molecular Formula	C23H20ClN3O3S2
Molecular Weight	Calculated based on formula
Key Functional Groups	Thiazolidinone, Indole, Chlorophenyl Acetamide
Synthesis Steps	Formation of thiazolidinone and indole, followed by coupling reactions
Potential Applications	Medicinal chemistry, potential anti-cancer and anti-inflammatory effects